3-Amino-2,6-dimethylpyridine-4-carboxylic acid

• IUPAC Name: 3-amino-2,6-dimethylpyridine-4-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c1-4-3-6(8(11)12)7(9)5(2)10-4/h3H,9H2,1-2H3,(H,11,12)
• InChI Key: ZSEGLZRLJDZOLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)C)N)C(=O)O
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID80282307
• Molecular Weight: 166.18 g/mol
• CAS RN: 4328-88-5

Description

“3-Amino-2,6-dimethylpyridine-4-carboxylic acid” is a chemical compound. It is a derivative of the amino acid lysine. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

Every amino acid, including “3-Amino-2,6-dimethylpyridine-4-carboxylic acid”, contains an amino group (–NH2), a carboxyl group (–COOH), and a side chain or R group, which are all attached to the alpha (α) carbon (the one directly bonded to the carboxyl functional group). Therefore, amino acids are commonly called alpha-amino (α-amino) acids.

Scientific Research Applications

1. Crystal Engineering and Supramolecular Synthons

Research has demonstrated the use of 3-Amino-2,6-dimethylpyridine-4-carboxylic acid derivatives in crystal engineering. A study by Long et al. (2014) explored the coexistence of carboxylic acid–acid and acid–pyridine hydrogen-bonding motifs in crystal structures, revealing insights into the supramolecular arrangements of molecules with both carboxylic acid and pyridine functional groups (Long et al., 2014).

2. Supramolecular Chemistry and Hydrogen Bonding

In the field of supramolecular chemistry, research by Montis and Hursthouse (2012) highlighted the importance of proton transfer and hydrogen bonding in the crystal structures of complexes formed with 3-Amino-2,6-dimethylpyridine-4-carboxylic acid derivatives. Their findings contribute to understanding the mechanisms of molecular recognition and complex formation in supramolecular systems (Montis & Hursthouse, 2012).

3. Coordination Chemistry

In coordination chemistry, Zhou et al. (2009) synthesized and characterized Zn(II) complexes involving different organic-carboxylic acids, including 3-Amino-2,6-dimethylpyridine-4-carboxylic acid derivatives. Their research provides valuable insights into the coordination behavior and supramolecular structures of these complexes (Zhou et al., 2009).

4. Non-Classical Supramolecular Interactions

The role of non-classical supramolecular interactions in the structures of 2-amino-4,6-dimethylpyridinium tetrahalocuprate (II) salts was investigated by Haddad et al. (2006). Their study contributes to the understanding of the influence of non-classical hydrogen bonding on the structural properties of metal-organic frameworks (Haddad et al., 2006).

Safety and Hazards

The safety data sheet for a similar compound, “3-Amino-2,6-dimethoxypyridine monohydrochloride”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.